Cas no 1804955-65-4 (4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide)

• Product Name: 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide
• CAS No: 1804955-65-4
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4862635
• Update Time: 2025-10-19

4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c1-3-6(15(11,13)14)4(8)2-5(12-3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： FBDZJNKGELKYQZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide

Recent Advances in the Study of 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS: 1804955-65-4)

The compound 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS: 1804955-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have focused on its unique structural features, including the difluoromethyl group and bromo substitution, which contribute to its reactivity and potential pharmacological properties.

One of the most notable applications of this compound lies in its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural versatility of 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide allows for the introduction of various functional groups to optimize binding affinity and selectivity. Recent research has demonstrated its utility in the development of inhibitors targeting specific kinases such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis.

In addition to its applications in oncology, this compound has also been explored in the context of infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of novel antimicrobial agents. The difluoromethyl group, in particular, was found to enhance the metabolic stability of the resulting compounds, thereby improving their pharmacokinetic profiles. This finding underscores the importance of 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide as a versatile scaffold in drug discovery.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Researchers have investigated its incorporation into molecules targeting neurotransmitter receptors, such as GABA_A and NMDA receptors. Preliminary results suggest that derivatives of this compound exhibit favorable blood-brain barrier penetration, making them promising candidates for the treatment of neurological disorders like epilepsy and depression.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide. A 2024 study in Organic Process Research & Development reported an improved synthetic route that yields higher purity and scalability, addressing previous challenges related to byproduct formation and yield variability. This progress is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and toxicity profile. Ongoing research aims to address these gaps through in vitro and in vivo studies, as well as computational modeling. The integration of artificial intelligence and machine learning tools is also being explored to predict the biological activity and optimize the design of derivatives based on this scaffold.

In conclusion, 4-Bromo-6-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS: 1804955-65-4) represents a valuable tool in modern drug discovery. Its diverse applications across multiple therapeutic areas, coupled with recent synthetic improvements, position it as a compound of significant interest for future research. Continued investigation into its pharmacological potential and optimization of its derivatives will likely yield impactful contributions to the field of chemical biology and medicinal chemistry.